methyl 2-amino-4-[4-(benzyloxy)-2-bromo-5-ethoxyphenyl]-7-hydroxy-4H-chromene-3-carboxylate

• Molecular Formula: C26H24BrNO6
• Molecular Weight: 526.4 g/mol
• IUPAC Name: methyl 2-amino-4-(2-bromo-5-ethoxy-4-phenylmethoxyphenyl)-7-hydroxy-4H-chromene-3-carboxylate
• InChI: InChI=1S/C26H24BrNO6/c1-3-32-21-12-18(19(27)13-22(21)33-14-15-7-5-4-6-8-15)23-17-10-9-16(29)11-20(17)34-25(28)24(23)26(30)31-2/h4-13,23,29H,3,14,28H2,1-2H3
• InChI Key: UZASLQCDZQVCQH-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C(=C1)C2C3=C(C=C(C=C3)O)OC(=C2C(=O)OC)N)Br)OCC4=CC=CC=C4

Description

Methyl 2-amino-4-[4-(benzyloxy)-2-bromo-5-ethoxyphenyl]-7-hydroxy-4H-chromene-3-carboxylate is a chemical compound that belongs to the class of chromene derivatives. It has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of methyl 2-amino-4-[4-(benzyloxy)-2-bromo-5-ethoxyphenyl]-7-hydroxy-4H-chromene-3-carboxylate is not fully understood. However, it has been suggested that the compound exerts its anti-inflammatory and antioxidant activities by inhibiting the production of pro-inflammatory cytokines and reactive oxygen species.
Biochemical and Physiological Effects:
Methyl 2-amino-4-[4-(benzyloxy)-2-bromo-5-ethoxyphenyl]-7-hydroxy-4H-chromene-3-carboxylate has been shown to exhibit a range of biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. It has also been shown to increase the levels of the antioxidant enzyme superoxide dismutase. Moreover, the compound has been reported to induce apoptosis and cell cycle arrest in cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using methyl 2-amino-4-[4-(benzyloxy)-2-bromo-5-ethoxyphenyl]-7-hydroxy-4H-chromene-3-carboxylate in lab experiments is its potent anti-inflammatory and antioxidant activities. This makes it an ideal compound for studying the mechanisms of inflammation and oxidative stress. However, one of the limitations of using this compound is its low solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the study of methyl 2-amino-4-[4-(benzyloxy)-2-bromo-5-ethoxyphenyl]-7-hydroxy-4H-chromene-3-carboxylate. One of the potential future directions is to investigate the compound's potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease. Another future direction is to study the compound's pharmacokinetics and bioavailability in vivo. Moreover, the compound's potential applications in drug delivery systems and nanotechnology also warrant further investigation.
Conclusion:
Methyl 2-amino-4-[4-(benzyloxy)-2-bromo-5-ethoxyphenyl]-7-hydroxy-4H-chromene-3-carboxylate is a promising compound with potential applications in scientific research. Its potent anti-inflammatory and antioxidant activities make it an ideal compound for studying the mechanisms of inflammation and oxidative stress. Further research is needed to fully understand the compound's mechanism of action and potential applications in various fields.

Synthesis Methods

The synthesis of methyl 2-amino-4-[4-(benzyloxy)-2-bromo-5-ethoxyphenyl]-7-hydroxy-4H-chromene-3-carboxylate involves the reaction of 4-(benzyloxy)-2-bromo-5-ethoxyphenylboronic acid with 2-amino-4-hydroxy-7-methoxycarbonylchromene-3-carboxylic acid in the presence of a palladium catalyst. The reaction is carried out under an inert atmosphere and in the presence of a base.

Scientific Research Applications

Methyl 2-amino-4-[4-(benzyloxy)-2-bromo-5-ethoxyphenyl]-7-hydroxy-4H-chromene-3-carboxylate has been extensively studied for its potential applications in scientific research. It has been shown to exhibit potent anti-inflammatory and antioxidant activities. It has also been reported to possess antitumor and antiproliferative activities against various cancer cell lines.